Cas no 54522-52-0 (Methyl protodioscin)

• Product Name: Methyl protodioscin
• CAS No: 54522-52-0
• MF: C₅₂H₈₆O₂₂
• MW: 1063.2260594368
• CID: 56603
• Update Time: 2025-10-05

Methyl protodioscin Chemical and Physical Properties

Names and Identifiers

• Methylprotodioscin
• [(22R,25R)-22-Methoxy-26-(β-D-glucopyranosyloxy)furosta-5-ene-3β-yl]2-O,4-O-di-α-L-rhamnopyranosyl-β-D-glucopyranoside
• [(25R)-26-(β-D-Glucopyranosyloxy)-22α-methoxyfurost-5-en-3β-yl]2-O,4-O-bis(α-L-rhamnopyranosyl)-β-D-glucopyranoside
• 3b,26-Dihydroxy-22a-methoxyfurost-5-ene 3-O-beta-chacotrioside 26-O-beta-D-glucopyranoside
• Smilax saponin B
• Methylprotodioscin(SMilax saponin B)
• methyl protoneodioscin
• NSC-698790
• (3R,4R,5R,6S)-2-[(2R,3S,4S,5R,6R)-4-Hydroxy-2-(hydroxymethyl)-6-[[(1S,2S,4S,7S,8R,9S,12S,13R,16S)-6-
• Methyl protodioscin
• N2575
• (2R,3S,4S,5R,6S)-2-[(2S,3R,4R,5R,6R)-4-Hydroxy-2-(hydroxymethyl)-6-[[(1S,2S,4S,6R,7R,8R,9S,12S,13R,1
• NSC698790
• NSC698791
• Yamogenintetroside B
• C52H86O22
• Neuro_000495
• Y0134
• 522M520
• 2-[4-hydroxy-2-(hydroxymethyl)-6-[methoxy-trimethy

• Inchi： 1S/C52H86O22/c1-21(20-66-46-40(61)39(60)36(57)31(18-53)70-46)10-15-52(65-7)22(2)33-30(74-52)17-29-27-9-8-25-16-26(11-13-50(25,5)28(27)12-14-51(29,33)6)69-49-45(73-48-42(63)38(59)35(56)24(4)68-48)43(64)44(32(19-54)71-49)72-47-41(62)37(58)34(55)23(3)67-47/h8,21-24,26-49,53-64H,9-20H2,1-7H3/t21-,22+,23+,24+,26+,27-,28+,29+,30+,31-,32-,33+,34+,35+,36-,37-,38-,39+,40-,41-,42-,43+,44-,45-,46-,47+,48+,49-,50+,51+,52-/m1/s1
• InChI Key： HSSJYSJXBOCKQM-GVTGEURHSA-N
• SMILES： O1[C@](CC[C@@H](C)CO[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)([C@@H](C)[C@H]2[C@@H]1C[C@H]1[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]12C)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)O)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)OC

Computed Properties

• Exact Mass: 1062.56000
• Monoisotopic Mass: 1062.56107437 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 74
• Rotatable Bond Count: 15
• Complexity: 1920
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 31
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 335
• Molecular Weight: 1063.2

Experimental Properties

• Color/Form: White powder
• Density: 1.43
• PSA: 335.06000
• LogP: -1.32560

Methyl protodioscin Security Information

• Storage Condition：4°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins
• Other Chemical Reagents